![molecular formula C12H21NO4 B1447036 Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane CAS No. 1148006-31-8](/img/structure/B1447036.png)
Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane
Overview
Description
Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane is a chemical compound with the molecular formula C12H21NO4 . Its IUPAC name is tert-butyl 7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO[C@H]1CC@@HN(C(OC(C)(C)C)=O)[C@@H]2C1
. This indicates the presence of a bicyclic structure with an oxygen atom bridging two carbon atoms, and a nitrogen atom in one of the rings. The compound also contains a hydroxyl group and a tert-butyl ester group . Physical and Chemical Properties Analysis
The compound is a solid . Its molecular weight is 243.3 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Oxo Boron Clusters and Their Open Frameworks
Research on oxo boron clusters and their open frameworks has revealed potential applications in catalysis, nonlinear optics, display, and lighting devices due to interesting optical properties like photoluminescence and second harmonic generation. These clusters can act as main building blocks for creating new compounds with layered and three-dimensional structures, suggesting their use in developing materials with specific optical and structural properties (Lin & Yang, 2011).
Catalytic Oxidation of Cyclohexene
The selective catalytic oxidation of cyclohexene, which can lead to various industrially valuable products, highlights the importance of controllable chemical reactions in synthesizing compounds with specific functional groups. This research area explores the synthesis of intermediates for chemical industry applications, which might relate to the functionalization or transformation of compounds similar to "Endo-9-boc-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane" (Cao et al., 2018).
(BiO)2CO3-based Photocatalysts
Research on (BiO)2CO3 (BOC) based photocatalysts for various applications, including healthcare and environmental remediation, demonstrates the relevance of chemical compounds in addressing global challenges such as pollution and energy conversion. The modification strategies to enhance photocatalytic performance under visible light, including doping with nonmetals, highlight the potential for chemical innovation in materials science (Ni et al., 2016).
Synthetic and Biological Studies on Heterocycles
Studies on the synthesis and biological activities of heterocyclic compounds, such as 3-azabicyclo [3.3.1] nonanones derivatives, show the pharmaceutical relevance of structurally complex molecules. These compounds have been explored for their antibacterial and antifungal activities, indicating the importance of chemical synthesis in drug discovery and development (Mazimba & Mosarwa, 2015).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl (1S,5R)-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO4/c1-12(2,3)17-11(15)13-8-4-10(14)5-9(13)7-16-6-8/h8-10,14H,4-7H2,1-3H3/t8-,9+,10? | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBWNRUVSJJEAM-ULKQDVFKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2CC(CC1COC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@@H]2CC(C[C@H]1COC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.